(2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C27H24N2O4S
• Molecular Weight: 472.6 g/mol
• IUPAC Name: (2Z)-2-[[3-methoxy-4-[3-(4-methylphenoxy)propoxy]phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C27H24N2O4S/c1-18-8-11-20(12-9-18)32-14-5-15-33-23-13-10-19(16-24(23)31-2)17-25-26(30)29-22-7-4-3-6-21(22)28-27(29)34-25/h3-4,6-13,16-17H,5,14-15H2,1-2H3/b25-17-
• InChI Key: QGSNGMUOILHFFA-UQQQWYQISA-N
• Isomeric SMILES: CC1=CC=C(C=C1)OCCCOC2=C(C=C(C=C2)/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3)OC
• SMILES: CC1=CC=C(C=C1)OCCCOC2=C(C=C(C=C2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3)OC

Description

(2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one, also known as MTB-1, is a novel compound that has attracted the attention of researchers due to its potential therapeutic applications. MTB-1 belongs to the class of thiazolo[3,2-a]benzimidazole derivatives, which have shown promising results in treating various diseases.

Mechanism of Action

The mechanism of action of (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, it has been proposed that (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one may act by inhibiting various signaling pathways, including the NF-κB and MAPK pathways. These pathways are involved in regulating cell growth, inflammation, and immune responses. By inhibiting these pathways, (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one may prevent the growth of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
(2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce oxidative stress. Additionally, (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been found to modulate the immune system by increasing the production of cytokines (proteins that regulate immune responses) and enhancing the activity of immune cells.

Advantages and Limitations for Lab Experiments

(2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has several advantages for lab experiments. It is stable and can be easily synthesized in large quantities. Additionally, it has been found to have low toxicity and is well-tolerated in animal studies. However, one limitation of (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One area of focus is the development of (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one as a cancer therapy. Further studies are needed to determine the optimal dosage and treatment regimens for (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in different types of cancer. Additionally, research is needed to elucidate the mechanism of action of (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one and identify its molecular targets. Another area of future research is the development of (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one as an anti-inflammatory and antimicrobial agent. Further studies are needed to determine the efficacy and safety of (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in animal models of inflammatory diseases and infections. Overall, (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has shown great potential as a novel therapeutic agent, and further research is needed to fully explore its therapeutic applications.

Synthesis Methods

The synthesis of (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves the condensation of 4-(3-(4-methylphenoxy)propoxy)benzaldehyde and 2-aminothiazole in the presence of acetic acid. The resulting product is then treated with methoxybenzaldehyde to obtain the final compound. The synthesis of (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been optimized to achieve high yield and purity.

Scientific Research Applications

(2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been studied extensively for its potential therapeutic applications. It has been shown to have anti-cancer, anti-inflammatory, and anti-microbial properties. (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been found to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. It has also been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, (2Z)-2-{3-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been found to have antimicrobial activity against various bacteria and fungi.